Cas no 68701-33-7 (Methyl 5-(Methylthio)-2-nitrobenzoate)

• Product Name: Methyl 5-(Methylthio)-2-nitrobenzoate
• CAS No: 68701-33-7
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 1056422
• PubChem ID: 12719203
• Update Time: 2025-04-20

Methyl 5-(Methylthio)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(Methylthio)-2-nitrobenzoate
• Methyl 5-(methylsulfanyl)-2-nitrobenzoate
• FT-0702962
• SCHEMBL2514663
• 68701-33-7
• DB-352061

• Inchi： 1S/C9H9NO4S/c1-14-9(11)7-5-6(15-2)3-4-8(7)10(12)13/h3-5H,1-2H3
• InChI Key： DSKMUYXBYABZPH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.02522894g/mol
• Monoisotopic Mass: 227.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.4Ų